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Compound of Interest

Compound Name: 4-HTMPIPO

Cat. No.: B1431218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of 4-hydroxy-3,3,4-trimethyl-
1-(1-pentyl-1H-indol-3-yl)-1-pentanone, commonly known as 4-HTMPIPO. This compound has
been identified as a synthetic cannabinoid and is understood to be a hydration product of the
related compound UR-144. While specific, peer-reviewed synthetic procedures with
guantitative yields are not readily available in the scientific literature, this guide outlines a
plausible and chemically sound pathway for its synthesis based on established organic
chemistry principles.

Synthesis Pathway

The primary route to 4-HTMPIPO is through the acid-catalyzed hydration of (1-pentylindol-3-yl)-
(2,2,3,3-tetramethylcyclopropyl)methanone (UR-144). This reaction involves the electrophilic
addition of water across the strained cyclopropane ring of UR-144, leading to the formation of
the tertiary alcohol, 4-HTMPIPO.[1]
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H20, H* (cat.)

UR-144

Reaction

Dissolve UR-144 in THF

Add H20 and cat. H2SOa

Stir at Room Temperature

Monitor by TLC

Workup & Purification

Quench with NaHCOs

Extract with Ethyl Acetate

Wash with Brine & Dry

Concentrate in vacuo

Silica Gel Chromatography

(Characterize by NMR & MS)

\ Acid-Catalyzed Hydration 4-HTMPIPO
(4-hydroxy-3,3,4-trimethyl-1-(1-pentyl-1H-indol-3-yl)-1-pentanone)

k(l-pentylindol-3-y|)-(2,2,3,3—tetramethylcyclopropyl)methanone )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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